Cas no 57658-79-4 (1,4-dimethyl-5-nitro-imidazole)
57658-79-4 structure
Product Name:1,4-dimethyl-5-nitro-imidazole
CAS No:57658-79-4
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD01721570
CID:367891
PubChem ID:148812
Update Time:2025-04-19
1,4-dimethyl-5-nitro-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1,4-dimethyl-5-nitro-
- 1,4-dimethyl-5-nitro-1H-Imidazole
- 1,4-DIMETHYL-5-NITROIMIDAZOLE
- 1,4-Dimethyl-5-nitro-1H-imidazol
- 1,4-Dimethyl-5-nitroimidazol
- 1H-Imidazole,1,4-dimethyl-5-nitro
- Imidazole,1,4-dimethyl-5-nitro
- Imidazole, 1,4-dimethyl-5-nitro-
- 1,4-Dimethyl-5-nitro-1H-imidazole (9CI)
- FEGUTYIXCZDKJV-UHFFFAOYSA-N
- 1H-Imidazole, 1,4-dimethyl-5-nitro-
- SB12600
- SY024132
- 1,4-dimethyl-5-nitro-imidazole
- CS-0083000
- MFCD01721570
- SCHEMBL10802825
- AC1275
- 5-23-05-00099 (Beilstein Handbook Reference)
- 1 pound not4-Dimethyl-5-nitroimidazole
- BRN 0134706
- CS-11533
- DTXSID50206358
- 57658-79-4
- FT-0753989
- AKOS006279028
- DA-20210
- DTXCID50128849
-
- MDL: MFCD01721570
- Inchi: 1S/C5H7N3O2/c1-4-5(8(9)10)7(2)3-6-4/h3H,1-2H3
- InChI Key: FEGUTYIXCZDKJV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C)N=CN1C)=O
- BRN: 0134706
Computed Properties
- Exact Mass: 141.05400
- Monoisotopic Mass: 141.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.6
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.598
- PSA: 63.64000
- LogP: 1.15990
- Vapor Pressure: No data available
1,4-dimethyl-5-nitro-imidazole Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,4-dimethyl-5-nitro-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852266-5g |
1,4-Dimethyl-5-nitroimidazole |
57658-79-4 | 97% | 5g |
3,769.20 | 2021-05-17 | |
| TRC | D481618-50mg |
1,4-Dimethyl-5-nitroimidazole |
57658-79-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D481618-100mg |
1,4-Dimethyl-5-nitroimidazole |
57658-79-4 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D481618-500mg |
1,4-Dimethyl-5-nitroimidazole |
57658-79-4 | 500mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM330809-100mg |
1,4-Dimethyl-5-nitro-1H-imidazole |
57658-79-4 | 95%+ | 100mg |
$106 | 2021-08-18 | |
| Chemenu | CM330809-250mg |
1,4-Dimethyl-5-nitro-1H-imidazole |
57658-79-4 | 95%+ | 250mg |
$142 | 2021-08-18 | |
| Chemenu | CM330809-1g |
1,4-Dimethyl-5-nitro-1H-imidazole |
57658-79-4 | 95%+ | 1g |
$427 | 2021-08-18 | |
| Chemenu | CM330809-5g |
1,4-Dimethyl-5-nitro-1H-imidazole |
57658-79-4 | 95%+ | 5g |
$1021 | 2021-08-18 | |
| Alichem | A069002977-5g |
1,4-Dimethyl-5-nitroimidazole |
57658-79-4 | 95% | 5g |
$631.30 | 2023-09-01 | |
| Apollo Scientific | OR924230-1g |
1,4-Dimethyl-5-nitroimidazole |
57658-79-4 | 95% | 1g |
£170.00 | 2025-02-21 |
1,4-dimethyl-5-nitro-imidazole Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
57658-79-4 (1,4-dimethyl-5-nitro-imidazole) Related Products
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